![molecular formula C12H9Br B048390 2-Bromobiphenyl CAS No. 2052-07-5](/img/structure/B48390.png)
2-Bromobiphenyl
Overview
Description
2-Bromobiphenyl (2-BBP) is a chemical compound belonging to the family of polyhalogenated aromatic hydrocarbons (PHAHs). It is a colorless, volatile liquid with a pungent odor. 2-BBP is a persistent organic pollutant (POP) that can be found in the environment, mainly in soil and water. It is a known human carcinogen, and has been linked to several health effects such as reproductive and developmental toxicity. 2-BBP is also used in scientific research, as a tool to study the molecular mechanisms of cell signaling and gene regulation.
Safety and Hazards
2-Bromobiphenyl is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) . It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to wear personal protective equipment, ensure adequate ventilation, and avoid getting it in eyes, on skin, or on clothing .
Relevant Papers One relevant paper discusses the synthesis of unsymmetrically substituted biaryls via sequential lithiation and borylation of 2,2’-dibromobiphenyl .
Mechanism of Action
Target of Action
2-Bromobiphenyl is a persistent organic pollutant (POP) found primarily in soil and water The primary targets of this compound are not well-defined in the literature
Mode of Action
It is known to persist in the environment and can accumulate in organisms, potentially leading to toxic effects . .
Result of Action
As a persistent organic pollutant, it is known to accumulate in organisms and may lead to toxic effects . .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. As a persistent organic pollutant, it is resistant to environmental degradation and can accumulate in soil and water . This persistence and potential for bioaccumulation mean that environmental conditions such as temperature, pH, and the presence of other chemicals could influence its action and effects.
properties
IUPAC Name |
1-bromo-2-phenylbenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9Br/c13-12-9-5-4-8-11(12)10-6-2-1-3-7-10/h1-9H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTADSLDAUJLZGL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=CC=C2Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9Br | |
Record name | 2-BROMOBIPHENYL | |
Source | CAMEO Chemicals | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0024638 | |
Record name | 2-Bromobiphenyl | |
Source | EPA DSSTox | |
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Molecular Weight |
233.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
2-bromobiphenyl is a clear liquid. Insoluble in water. (NTP, 1992) | |
Record name | 2-BROMOBIPHENYL | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/19891 | |
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Boiling Point |
565 to 568 °F at 760 mmHg (NTP, 1992) | |
Record name | 2-BROMOBIPHENYL | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/19891 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Solubility |
Insoluble (NTP, 1992) | |
Record name | 2-BROMOBIPHENYL | |
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URL | https://cameochemicals.noaa.gov/chemical/19891 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Density |
1.2175 (NTP, 1992) - Denser than water; will sink | |
Record name | 2-BROMOBIPHENYL | |
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CAS RN |
2052-07-5 | |
Record name | 2-BROMOBIPHENYL | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/19891 | |
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Record name | 2-Bromobiphenyl | |
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Record name | 2-Bromobiphenyl | |
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Record name | 2-Bromobiphenyl | |
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Record name | 1,1'-Biphenyl, 2-bromo- | |
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Record name | 2-Bromobiphenyl | |
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Record name | 2-bromobiphenyl | |
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Record name | 2-BROMOBIPHENYL | |
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Melting Point |
34.7 to 35.6 °F (NTP, 1992) | |
Record name | 2-BROMOBIPHENYL | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/19891 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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